4-(Cyclopropylethynyl)benzaldehyde

• Molecular Formula: C12H10O
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 4-(2-cyclopropylethynyl)benzaldehyde
• InChI: InChI=1S/C12H10O/c13-9-12-7-5-11(6-8-12)4-3-10-1-2-10/h5-10H,1-2H2
• InChI Key: SWAKBFQSENFDMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C#CC2=CC=C(C=C2)C=O

Description

4-(Cyclopropylethynyl)benzaldehyde is a useful research compound. Its molecular formula is C12H10O and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-bromobenzaldehyde (2.00 g), bis(triphenylphosphine)palladium(II) dichloride (228 mg), copper(I) iodide (20.6 mg), N,N-dimethylformamide (2.00 mL) and triethylamine (15.1 mL), cyclopropylacetylene was added and thereafter the mixture was stirred in a sealed tube at 110° C. for one minute under irradiation with microwaves. After being cooled to room temperature, the reaction mixture was poured into a saturated aqueous solution of ammonium chloride and extracted with a liquid mixture of n-hexane/ethyl acetate (1:1) three times. The combined organic layers were washed with saturated brine and dried over added anhydrous magnesium sulfate. The desiccant was removed by filtration and the filtrate was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=100:0-60:40) to give 4-(cyclopropylethynyl)benzaldehyde as a brown oil (1.79 g).